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Compound of Interest

Compound Name: Mibefradil dihydrochloride hydrate

Cat. No.: B15578209

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions of Mibefradil dihydrochloride hydrate for research applications.

Introduction
Mibefradil is a calcium channel antagonist that is structurally and pharmacologically distinct

from other classical calcium channel blockers[1]. Its primary mechanism of action involves the

potent and selective blockade of low-voltage-activated (T-type) calcium channels over high-

voltage-activated (L-type) channels[1][2][3][4]. This activity leads to the relaxation of vascular

smooth muscle, causing vasodilation and a decrease in blood pressure[1][5]. Mibefradil has

been investigated for its therapeutic potential in hypertension and angina[1][2].

Recent research has uncovered additional mechanisms, including the inhibition of store-

operated Orai channels and the activation of the Phospholipase C (PLC) pathway, which

triggers calcium release from intracellular stores[6][7]. These diverse actions make Mibefradil a

valuable tool for studying calcium signaling pathways. Accurate and consistent preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Mibefradil
dihydrochloride hydrate.

Property Data Reference

Molecular Weight

568.55 g/mol (anhydrous

basis). Note: Batch-specific

molecular weight may vary due

to hydration and should be

used for calculations.

[8][9]

CAS Number 116666-63-8 [3][8]

Appearance White powder [8][9]

Solubility (Water)

Up to 50 mM (~28.4 mg/mL).

Higher concentrations (up to

150 mg/mL) may be achieved

with sonication.

[3][10]

Solubility (DMSO)

Up to 100 mM (~56.9 mg/mL).

Sonication may be required to

fully dissolve.

[3][10]

Solubility (Ethanol) Insoluble [8][9]

Storage (Solid)
Store desiccated at room

temperature.
[8]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[3][8][10]

Experimental Protocol: Stock Solution Preparation
This protocol provides instructions for preparing high-concentration stock solutions of

Mibefradil dihydrochloride hydrate in DMSO or water.
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3.1. Materials and Equipment

Mibefradil dihydrochloride hydrate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettors and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Mibefradil dihydrochloride is classified as an acute oral toxicant (GHS07 Hazard pictogram)

[8].

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Refer to the Safety Data Sheet (SDS) for complete safety information before handling.

3.3. Step-by-Step Protocol

3.3.1. Calculating the Required Mass

To prepare a stock solution of a specific concentration, use the following formula. Always use

the batch-specific molecular weight (MW) provided on the product's certificate of analysis for

the most accurate results.
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )

Example: To prepare 1 mL of a 100 mM stock solution in DMSO using a MW of 568.56 g/mol :

Mass (mg) = 100 mM x 1 mL x 0.56856 mg/mmol = 56.86 mg

3.3.2. Solution Preparation

Weighing: Carefully weigh the calculated amount of Mibefradil dihydrochloride hydrate
powder using an analytical balance and place it into a sterile vial.

Solvent Addition: Add the calculated volume of the desired solvent (e.g., DMSO or water) to

the vial containing the powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the

compound.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 5-10 minutes until the solution is clear[10].

Sterilization (for aqueous solutions): If preparing an aqueous stock solution for use in cell

culture, it is advisable to sterilize it by passing it through a 0.22 µm syringe filter after

dissolution[10].

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, divide the

stock solution into smaller, single-use aliquots in sterile tubes[10]. Store the aliquots at -20°C

for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months)[10].

Keep solutions protected from moisture[10].

Usage: Before use, thaw the aliquot at room temperature and ensure the compound is fully

dissolved before adding it to your experimental medium[3].

Visualization of Mibefradil's Mechanism of Action
Mibefradil primarily blocks extracellular calcium influx through T-type calcium channels.

However, it also affects intracellular calcium signaling by activating the Phospholipase C (PLC)

pathway, leading to calcium release from the endoplasmic reticulum (ER) and subsequent

store-operated calcium entry (SOCE)[7][11].
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Caption: Mibefradil's dual mechanism on calcium signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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